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Cat. No.: B1677784 Get Quote

These application notes provide detailed protocols for the use of picloram, a systemic pyridine-

based herbicide, in controlling woody plants through cut-stump and basal bark methods. The

information is intended for researchers, scientists, and land management professionals.

Picloram acts as a synthetic auxin, or plant growth regulator, that disrupts and disorganizes

cell growth in susceptible broadleaf plants and woody species, ultimately leading to their death.

[1][2][3] It is readily absorbed through roots and foliage and translocates throughout the plant.

[2][4] Due to its persistence in soil and high mobility, careful consideration of environmental

conditions and non-target species is critical.[1][3][5]

Mechanism of Action: Synthetic Auxin Pathway
Picloram mimics the plant hormone auxin (indole acetic acid).[1][3] It binds to auxin receptors,

such as the F-box protein TIR1, which leads to the degradation of transcriptional repressors

(Aux/IAA proteins). This degradation allows for the expression of auxin-responsive genes that

control cell division and elongation.[2] The continuous and unregulated activation of these

pathways by picloram results in uncontrolled growth and ultimately, plant death.[1][2]
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Simplified signaling pathway of synthetic auxin herbicides.

Protocol 1: Cut-Stump Application
This method involves applying herbicide directly to the freshly cut surface of a stump to prevent

resprouting. It is effective for a wide range of woody species and can be performed at most

times of the year, except during early spring when heavy sap flow may push the herbicide out

of the stump.[6]
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Experimental Protocol: Cut-Stump Efficacy Trial
Site and Species Selection: Identify a site with a uniform population of the target woody

species. Tag individual plants for treatment.

Stump Preparation: Cut the plant stem horizontally as close to the ground as possible

(typically 10-30 cm above ground level).[7] Use a handsaw or loppers.[7] Immediately after

cutting (ideally within 30 minutes), clear any sawdust and debris from the cut surface.[8][9]

Herbicide Preparation: Prepare the picloram solution according to the concentrations

specified in the experimental design (see Table 1). Picloram is often formulated with other

herbicides like 2,4-D.[1] Ready-to-use (RTU) formulations are also available.[8] A marking

dye can be added to the solution to track treated stumps.[9]

Application: Using a backpack sprayer, hand-held spray bottle, or brush, apply the herbicide

solution to the cut surface.[9] It is critical to thoroughly wet the cambium layer, which is the

ring of living tissue just inside the bark, as this is the primary area for translocation to the

roots.[2][8][9] For stems less than 4 inches in diameter, the entire cut surface can be treated.

[6]

Data Collection: Monitor the treated stumps for resprouting over subsequent growing

seasons.[2] Record data on the percentage of stumps resprouting, and the number and

height of any sprouts.[2]

Statistical Analysis: Analyze the data to compare the effectiveness of different herbicide

concentrations and formulations in preventing stump sprouting.[2]
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Experimental workflow for a cut-stump herbicide trial.

Quantitative Data: Picloram Cut-Stump Applications
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Herbicide
Formulation

Concentration Target Species Efficacy Citation

Picloram + 2,4-D
Undiluted or 1:1

in water

General woody

species

Effective, wets

cut surfaces
[10]

Picloram

Potassium Salt

(Gel)

5%
Darwin's

barberry
>95% control [7]

Picloram + 2,4,5-

T (esters in oil)

0.1% a.i.

picloram + 0.4%

a.i. 2,4,5-T

Dawson gum

>88% kill under

moist soil

conditions

[11]

Picloram + 2,4,5-

T (amines in

water)

0.1% a.i.

picloram + 0.4%

a.i. 2,4,5-T

Dawson gum

>88% kill under

moist soil

conditions

[11]

Picloram +

Triclopyr
Not specified

Loblolly Pine

(hardwood

control)

Highest pine

survival, height,

and total volume

[2]

a.i. = active ingredient

Protocol 2: Basal Bark Application
This technique is used to control thin-barked trees and shrubs, generally those less than 6

inches in basal diameter.[12] It involves spraying a herbicide solution on the lower portion of

the intact stem. An oil carrier is used to facilitate penetration through the bark.[8][12]

Experimental Protocol: Basal Bark Efficacy Trial
Site and Plot Design: Select a site with a sufficient population of the target species. Establish

replicated plots in a randomized complete block design.[2]

Herbicide Preparation: Mix the picloram formulation with a commercially available basal oil,

diesel fuel, or kerosene as the carrier, according to the rates specified in the experimental

design (see Table 2).[8][12]
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Application: Use a low-pressure backpack sprayer with a solid cone or flat fan nozzle.[8][12]

Apply the herbicide mixture to the lower 12-18 inches of the tree trunk, ensuring complete

coverage of the bark from the ground line up.[2][8] The bark should be thoroughly wetted but

not to the point of excessive runoff.[12]

Timing: Applications can be made throughout the year, but should be avoided when stems

are wet or when snow or water prevents spraying to the ground line.[8][13]

Efficacy Assessment: Evaluate plant mortality and canopy reduction at specified intervals

(e.g., 6, 12, and 24 months) after treatment.[2]

Data Analysis: Use appropriate statistical methods to compare the effectiveness of different

herbicide treatments.[2]

Experimental workflow for a basal bark herbicide trial.

Quantitative Data: Picloram Basal Bark Applications
Herbicide
Formulation

Concentration Target Species Efficacy Citation

Picloram + 2,4,5-

T (esters in oil)

0.1% a.i.

picloram + 0.4%

a.i. 2,4,5-T

Dawson gum

(multi-stemmed

regrowth)

>84% kill under

moist soil

conditions

[11]

Picloram +

Triclopyr
Not specified

Various woody

species

Often used in

combination for

synergistic effect

[2]

Picloram
0.125-1.5 lbs

a.e./acre

General woody

plants

Recommended

label rate range
[13]

a.i. = active ingredient; a.e. = acid equivalent

Environmental Fate and Properties of Picloram
Picloram's effectiveness is linked to its environmental persistence. However, this persistence

also poses a risk of contaminating non-target areas, including surface and groundwater.[1][5] It
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is poorly adsorbed to soil particles, making it mobile, especially in sandy soils or soils with low

organic matter.[4][5]

Property
Value /
Characteristic

Notes Citation

Soil Half-Life
20 to 300 days

(average 90 days)

Persistence is highly

variable depending on

soil type, moisture,

and temperature.

[1][4][14]

Water Solubility 430 mg/L (430 ppm)

High solubility

contributes to its

potential for leaching

and runoff.

[1][5]

Sorption Potential
Low (Koc values

0.026–100 L/kg)

Does not bind strongly

with soil particles.
[1][3]

Primary Degradation
Microbial metabolism

and photodegradation

Sunlight degrades

picloram on soil/plant

surfaces and in water.

[1][4][5]

Mobility Potential High

Has been detected in

groundwater in

multiple states.

[1][4][5]

Safety and Environmental Considerations
Toxicity: Picloram exhibits low to moderate acute toxicity for mammals if ingested or through

dermal exposure.[4][15] However, some formulations can be highly toxic if inhaled and can

cause severe eye damage.[1][15]

Non-Target Plants: Picloram is highly phytotoxic to susceptible non-target broadleaf plants.

[10][15] Root uptake from treated soil and "leaking" from the roots of treated plants can

damage nearby desirable vegetation.[1][7] Applications should not be made near ornamental

trees or within the root zone of desirable plants.[10]
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Water Contamination: Due to its high mobility and persistence, picloram can contaminate

groundwater and surface water.[1][5] It should not be applied near water used for irrigation,

as very low concentrations (<1 ppb) can inhibit the growth of many food crops.[1]

Personal Protective Equipment (PPE): Always consult the product label and Material Safety

Data Sheet (MSDS) before use.[1] Required PPE typically includes eye protection, chemical-

resistant gloves, and appropriate clothing to prevent skin contact.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. invasive.org [invasive.org]

2. benchchem.com [benchchem.com]

3. waterquality.gov.au [waterquality.gov.au]

4. EXTOXNET PIP - PICLORAM [extoxnet.orst.edu]

5. researchgate.net [researchgate.net]

6. Cut Stump Herbicide Treatments for Woody Plant Control - Alabama Cooperative
Extension System [aces.edu]

7. doc.govt.nz [doc.govt.nz]

8. Agronomy eUpdate September 30th, 2021 : Issue 875 [eupdate.agronomy.ksu.edu]

9. bookstore.ksre.ksu.edu [bookstore.ksre.ksu.edu]

10. fertilome.com [fertilome.com]

11. era.dpi.qld.gov.au [era.dpi.qld.gov.au]

12. extension.psu.edu [extension.psu.edu]

13. scribd.com [scribd.com]

14. beyondpesticides.org [beyondpesticides.org]

15. dnr.wisconsin.gov [dnr.wisconsin.gov]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1677784?utm_src=pdf-body
https://www.invasive.org/gist/products/handbook/18.picloram.pdf
https://www.researchgate.net/publication/238447727_Environmental_Fate_of_Picloram_Used_for_Roadside_Weed_Control
https://www.invasive.org/gist/products/handbook/18.picloram.pdf
https://www.invasive.org/gist/products/handbook/18.picloram.pdf
https://www.aces.edu/blog/topics/forestry/cut-stump-herbicide-treatments-for-invasive-plant-control/
https://www.benchchem.com/product/b1677784?utm_src=pdf-custom-synthesis
https://www.invasive.org/gist/products/handbook/18.picloram.pdf
https://www.benchchem.com/pdf/A_Comparative_Guide_to_the_Efficacy_of_Triclopyr_and_Picloram_for_Woody_Plant_Control.pdf
https://www.waterquality.gov.au/sites/default/files/documents/picloram-fresh-dgv-technical-brief.pdf
http://extoxnet.orst.edu/pips/picloram.htm
https://www.researchgate.net/publication/238447727_Environmental_Fate_of_Picloram_Used_for_Roadside_Weed_Control
https://www.aces.edu/blog/topics/forestry/cut-stump-herbicide-treatments-for-invasive-plant-control/
https://www.aces.edu/blog/topics/forestry/cut-stump-herbicide-treatments-for-invasive-plant-control/
https://www.doc.govt.nz/documents/science-and-technical/dsis162.pdf
https://eupdate.agronomy.ksu.edu/article/control-woody-plants-on-rangeland-basal-bark-and-cut-stump-herbicide-applications-463-2
https://bookstore.ksre.ksu.edu/pubs/stump-treatment-manual-category-1d_S153.pdf
https://www.fertilome.com/ProductFiles/Picloram%20+D%20ALL.pdf
http://era.dpi.qld.gov.au/id/eprint/12364/1/QJAAS_38%5B1%5D_1981_pp33-42_johnson%26back.pdf
https://extension.psu.edu/using-basal-bark-herbicide-applications-to-control-understory-tree-species
https://www.scribd.com/document/75505743/Forest-Service-Fact-Sheet-Picloram
https://www.beyondpesticides.org/assets/media/documents/pesticides/factsheets/Picloram.pdf
https://dnr.wisconsin.gov/sites/default/files/topic/ForestLandowners/ESRA_picloram_UW.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677784?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Application Notes and Protocols for Picloram in Woody
Plant Control]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1677784#protocols-for-cut-stump-and-basal-bark-
application-of-picloram]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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